Cas no 2060048-80-6 (5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 2060048-80-6
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• MDL: MFCD30498164
• CID: 5163839
• PubChem ID: 125452960
• Update Time: 2025-10-17

5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-2-(1-methylethyl)-1-(2-pyrazinyl)-
• 5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one

• MDL： MFCD30498164
• Inchi： 1S/C11H14N4O/c1-8(2)14-11(16)6-9(3)15(14)10-7-12-4-5-13-10/h4-8H,1-3H3
• InChI Key： KANZEYMMPWGZQG-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN=C2)C(C)=CC(=O)N1C(C)C

Additional information on 5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one

5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one (CAS No. 2060048-80-6): A Comprehensive Overview

5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one (CAS No. 2060048-80-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolones, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticonvulsant effects.

The chemical structure of 5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one is characterized by a pyrazole ring fused with a pyrazine moiety, along with methyl and isopropyl substituents. This intricate arrangement of functional groups contributes to its stability and reactivity, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are crucial for neuronal survival and function.

In addition to its neuroprotective properties, 5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one has shown promising anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound effectively reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be a valuable therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one has also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Moreover, its low toxicity profile and minimal side effects further enhance its potential as a safe and effective drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-methyl-2-(propan-2-yl)-1-(pyrazin-2-yl)-2,3-dihydro-1H-pyrazol-3-one in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse events reported. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in larger patient populations.

The synthesis of 5-methyl-2-(propan-2-y l)-1-(pyrazin - 2 - yl ) - 2 , 3 - dihydro - 1 H - pyrazol - 3 - one has been optimized using modern synthetic techniques to ensure high yield and purity. Key steps in the synthetic route include the condensation of appropriate starting materials followed by cyclization reactions to form the pyrazole ring. The use of environmentally friendly solvents and catalysts has also been emphasized to minimize environmental impact.

In conclusion, 5-methyl - 2 - ( propan - 2 - yl ) - 1 - ( pyrazin - 2 - yl ) - 2 , 3 - dihydro - 1 H - pyrazol - 3 - one (CAS No. 2060048 -80 -6) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.